Cas no 74684-38-1 (Benzaldehyde,3,5-bis(1,1-dimethylethyl)-4-methoxy-)

Benzaldehyde,3,5-bis(1,1-dimethylethyl)-4-methoxy- structure
74684-38-1 structure
Product Name:Benzaldehyde,3,5-bis(1,1-dimethylethyl)-4-methoxy-
CAS No:74684-38-1
MF:C16H24O2
MW:248.360565185547
MDL:MFCD06810457
CID:557007
PubChem ID:53446795
Update Time:2025-04-19

Benzaldehyde,3,5-bis(1,1-dimethylethyl)-4-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3,5-bis(1,1-dimethylethyl)-4-methoxy-
    • 2-(2,4-dichlorophenyl)butanoic acid
    • 2,4-DICHLOROPHENYLBUTYRIC ACID
    • 2,6-di-tert-butyl-4-formylanisole
    • 3,5-di-tert-butyl-4-methoxybenzaldehyde
    • 74684-38-1
    • SCHEMBL5365834
    • AKOS022957867
    • DS-13036
    • CS-0161178
    • C76385
    • JTILSNFKCZCROG-UHFFFAOYSA-N
    • 3,5-ditert-butyl-4-methoxybenzaldehyde
    • MDL: MFCD06810457
    • Inchi: 1S/C16H24O2/c1-15(2,3)12-8-11(10-17)9-13(14(12)18-7)16(4,5)6/h8-10H,1-7H3
    • InChI Key: JTILSNFKCZCROG-UHFFFAOYSA-N
    • SMILES: O(C)C1C(=CC(C=O)=CC=1C(C)(C)C)C(C)(C)C

Computed Properties

  • Exact Mass: 232.00600
  • Monoisotopic Mass: 232.0057849g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 208
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.6
  • Topological Polar Surface Area: 37.3Ų

Experimental Properties

  • Density: 1.341
  • Boiling Point: 352.011°C at 760 mmHg
  • Flash Point: 166.69°C
  • Refractive Index: 1.563
  • PSA: 37.30000
  • LogP: 3.40070

Benzaldehyde,3,5-bis(1,1-dimethylethyl)-4-methoxy- Security Information

  • Hazard Statement: H315-H319-H335
  • Storage Condition:Inert atmosphere,2-8°C

Benzaldehyde,3,5-bis(1,1-dimethylethyl)-4-methoxy- Pricemore >>

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